Cas no 2025935-88-8 (1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2025935-88-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5564722
• PubChem ID: 165593905
• Update Time: 2025-06-27

1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2025935-88-8
• EN300-1592822
• 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H19N3O2/c1-6(2)8(5)14-10(7(3)4)9(11(15)16)12-13-14/h6-8H,1-5H3,(H,15,16)
• InChI Key： OBZADNYCEACTMC-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)C)N(C(C)C(C)C)N=N1)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2025935-88-8)

1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 2025935-88-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple alkyl substituents, specifically 3-methylbutan-2-yl and propan-2-yl, enhances its molecular complexity and potential pharmacological properties.

The structural framework of 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid incorporates a carboxylic acid functional group at the 4-position of the triazole ring. This feature not only influences its solubility and reactivity but also opens up avenues for further chemical modifications. Such modifications are crucial in drug development, where fine-tuning of molecular properties can significantly impact efficacy and safety profiles.

In recent years, there has been a surge in research focused on triazole derivatives due to their demonstrated potential in various therapeutic applications. The 1H-1,2,3-triazole core is particularly noteworthy for its ability to interact with biological targets in multiple ways. For instance, it can act as a scaffold for inhibiting enzymes or binding to specific receptors, making it a valuable building block in medicinal chemistry. The unique combination of alkyl groups in 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid may contribute to its selective binding properties, which is a critical factor in drug design.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of triazole compounds exhibit promising activity against resistant bacterial strains and certain viral infections. The carboxylic acid moiety in 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid allows for facile conjugation with other pharmacophores or biomolecules, enabling the development of novel drug candidates with enhanced bioavailability and target specificity.

The synthesis of 1-(3-methylbutan-2-yl)-5-(propan-2-y)l]-1H - 1 , 23 - triazole - 4 - carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the triazole ring efficiently. Such advancements in synthetic chemistry are essential for producing complex molecules like this one on an industrial scale.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-(3-methylbutan - 22 y l ) - 5 - ( propan - 22 y l ) - 11 H - 11 , 23 - triazole - 44 carboxylic acid and biological targets. These studies predict that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to inflammation and cancer. The alkyl substituents are predicted to modulate binding affinity by influencing hydrophobic interactions and electrostatic complementarity.

The pharmacokinetic profile of CAS No. 2025935888 is another area of active investigation. Initial studies suggest that the compound exhibits moderate solubility in water and lipids, which is favorable for oral administration. However, further research is needed to evaluate its metabolic stability and excretion pathways. These parameters are critical for determining dosing regimens and minimizing potential side effects.

In conclusion, 11 (33 methylbutan22 y l ) - 55 ( propan22 y l ) - 11 H11 ,23 triazole44 carboxylic acid represents a promising candidate for further exploration in drug discovery programs. Its unique structural features combined with its predicted biological activity make it an attractive molecule for medicinal chemists seeking novel therapeutic agents. As research continues to uncover new applications for triazole derivatives, CAS No2025935888 may play a pivotal role in addressing some of today's most pressing medical challenges.